Cas no 2168212-63-1 (5,5-difluorooxepan-4-one)

• Product Name: 5,5-difluorooxepan-4-one
• CAS No: 2168212-63-1
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 6262908
• PubChem ID: 137951494
• Update Time: 2024-01-15

5,5-difluorooxepan-4-one Chemical and Physical Properties

Names and Identifiers

• 5,5-difluorooxepan-4-one
• EN300-1267318
• starbld0024242
• 2168212-63-1

• Inchi： 1S/C6H8F2O2/c7-6(8)2-4-10-3-1-5(6)9/h1-4H2
• InChI Key： RCLKUFNUCDUHGJ-UHFFFAOYSA-N
• SMILES： FC1(C(CCOCC1)=O)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų